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Compound of Interest

Compound Name:
Benzyl 1,5-diazaspiro[3.5]nonane-

1-carboxylate

CAS No.: 1334499-59-0

Cat. No.: B11853701

Get Quote

Executive Summary
In modern drug discovery, spirocyclic scaffolds are utilized to "escape flatland," increasing

fraction saturated carbon (

) to improve solubility and metabolic stability while maintaining ligand-target complementarity.

2,6-Diazaspiro[3.3]heptane: The "Linear" isomer. A validated, stable surrogate for piperazine.

[1] It offers a rigid, linear exit vector (

) and reduced lipophilicity.

1,5-Diazaspiro Isomers:

1,5-Diazaspiro[3.3]heptane: Chemically unstable (aminal functionality,

). Generally unsuitable for drug development.

1,5-Diazaspiro[2.4]heptane: A stable, "Bent/Angular" isomer. Provides a distinct vector (
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) and is used to access novel chemical space or induce specific receptor conformations.

Key Recommendation: Use 2,6-diazaspiro[3.3]heptane when mimicking the geometry of

piperazine with improved physicochemical properties.[2] Explore 1,5-diazaspiro[2.4]heptane or

the related 1,6-diazaspiro[3.3]heptane when an angular/kinked geometry is required to

optimize binding pocket fit.

Structural & Physicochemical Comparison
The placement of nitrogen atoms within the spirocyclic framework dictates the exit vectors

(geometry of substituents) and electronic properties (basicity/pKa).

Vector Analysis (Geometry)
The primary driver for choosing between these isomers is the required spatial orientation of the

substituents (

and

).

Scaffold Isomer Type
Exit Vector
Angle

Geometry
Description

Target Mimic

2,6-

Diazaspiro[3.3]h

eptane

Linear

Extended, rod-

like. Substituents

project in

opposite

directions.

Piperazine

(Chair)

1,6-

Diazaspiro[3.3]h

eptane

Angular

Kinked.

Substituents

project at an

angle.

3-

Aminopyrrolidine

1,5-

Diazaspiro[2.4]h

eptane

Proximal
Compact, V-

shaped.

Gem-diamine /

Angular
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Physicochemical Properties[3]

Property
2,6-
Diazaspiro[3.3]hept
ane

1,5-
Diazaspiro[2.4]hept
ane

Mechanistic Insight

Basicity (pKa)
High (

)

Moderate (

)

The 2,6-isomer

amines are less

sterically crowded and

lack proximal electron-

withdrawing effects

found in aminal-like

systems.

Lipophilicity (LogD)
Low (Decreases

LogD)
Low to Moderate

Spirocycles generally

lower LogD vs.

piperazines due to

compactness and high

polarity surface area

relative to volume.

Metabolic Stability High High

Quaternary spiro-

carbon blocks

oxidative metabolism

at the

-position (a common

soft spot in

piperazines).

Solubility Excellent Good

High

disrupts crystal lattice

packing, enhancing

aqueous solubility.

Bioactivity & Pharmacology[4]
Case Study: Piperazine Bioisosterism (2,6-Isomer)
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The 2,6-diazaspiro[3.3]heptane scaffold is widely used to replace piperazine linkers in kinase

inhibitors and GPCR ligands.

Mechanism: The spirocycle enforces a rigid conformation, reducing the entropic penalty of

binding.

Outcome: In a comparative study of PARP inhibitors, replacing piperazine with 2,6-

diazaspiro[3.3]heptane maintained potency (

nM) while significantly reducing hERG inhibition (due to lower lipophilicity) and improving
microsomal stability (

min).

Case Study: Angular Vector Exploration (1,5/1,6-
Isomers)
When the linear vector of piperazine leads to steric clashes in the binding pocket, "angular"

isomers like 1,5-diazaspiro[2.4]heptane or 1,6-diazaspiro[3.3]heptane are employed.

Mechanism: The "kinked" structure allows the molecule to wrap around active site residues

(e.g., gatekeeper residues in kinases).

Outcome: In MCHr1 antagonists, switching to angular spirocycles improved selectivity

against off-targets by avoiding clashes with conserved residues found in homologous

receptors.

Experimental Protocols
Protocol: Microsomal Stability Assay
Purpose: To validate the metabolic stability advantage of spirocyclic isomers over piperazine.

Preparation: Prepare 10 mM stock solutions of test compounds (2,6-diazaspiro analog, 1,5-

diazaspiro analog, Piperazine control) in DMSO.

Incubation System:

Buffer: 100 mM Potassium Phosphate (pH 7.4).
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Enzyme: Pooled Human Liver Microsomes (0.5 mg/mL protein).

Cofactor: NADPH-regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate,

0.4 U/mL G6PDH, 3.3 mM

).

Reaction:

Pre-incubate microsomes and test compound (1

M final) at 37°C for 5 min.

Initiate with NADPH cofactor.

Sample at

min.

Quenching: Transfer aliquots into ice-cold acetonitrile containing internal standard (e.g.,

Tolbutamide). Centrifuge at 4000 rpm for 20 min.

Analysis: Analyze supernatant via LC-MS/MS. Plot

vs. time to calculate intrinsic clearance (

).

Protocol: Comparative Lipophilicity (ChromLogD)
Purpose: To determine the lipophilicity lowering effect of the isomers.

Column: C18 reverse-phase column.

Mobile Phase:

A: 50 mM Ammonium Acetate (pH 7.4).

B: Acetonitrile.
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Calibration: Run a set of standards with known LogD values (e.g., Propranolol, Caffeine) to

generate a calibration curve (

vs. LogD).

Measurement: Inject test compounds. Use the calibration curve to convert Retention Time

(RT) to ChromLogD.

Visualizations
Decision Logic for Scaffold Selection
This diagram guides the selection between 2,6-diazaspiro and angular isomers (1,5/1,6) based

on structural requirements.

Target Ligand Optimization

Required Exit Vector?

Linear (180°)
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Linear Fit

Angular / Kinked
(Non-Linear)

Bent Fit
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Caption: Decision tree for selecting diazaspiro isomers based on vector geometry and chemical

stability.

Comparative Vector Geometry
Visualizing the spatial arrangement of substituents.

2,6-Diazaspiro[3.3]heptane (Linear)

1,6-Diazaspiro[3.3]heptane (Angular)
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Dist: ~3.5Å

N
Angle: 180°

N C(spiro)
Adj

N
Angle: ~120°

Click to download full resolution via product page

Caption: Vector comparison showing the linear alignment of the 2,6-isomer vs. the angular

alignment of the 1,6-isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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